Cas no 2137608-16-1 (3-amino-N-butyl-3-ethylpiperidine-1-carboxamide)

• Product Name: 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide
• CAS No: 2137608-16-1
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 6180869
• PubChem ID: 165463106
• Update Time: 2025-10-21

3-amino-N-butyl-3-ethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide
• 2137608-16-1
• EN300-765093

• Inchi： 1S/C12H25N3O/c1-3-5-8-14-11(16)15-9-6-7-12(13,4-2)10-15/h3-10,13H2,1-2H3,(H,14,16)
• InChI Key： OKAPDUKHKOVACE-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CCCC(CC)(C1)N

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide

Introduction to 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide (CAS No. 2137608-16-1)

3-amino-N-butyl-3-ethylpiperidine-1-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2137608-16-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide consists of a piperidine core substituted with an amino group at the 1-position, a butyl group at the 3-position, and an ethyl group also at the 3-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers exploring novel pharmacophores. The presence of both primary and secondary amine functionalities enhances its versatility in forming various chemical bonds, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in piperidine derivatives due to their demonstrated efficacy in modulating biological pathways. 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide is no exception, with studies suggesting its potential role in addressing various therapeutic challenges. Its structural features align well with the requirements for binding to biological targets, such as enzymes and receptors, which are crucial for drug development.

One of the most compelling aspects of 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives have been widely explored for their ability to cross the blood-brain barrier, a critical factor for CNS drug efficacy. The specific substitution pattern in 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide may enhance its ability to interact with CNS-specific targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of small molecules like 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide. Molecular docking studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in neurological disorders. These findings are supported by preliminary experimental data showing favorable interactions with model systems, further validating its potential as a lead compound.

The synthesis of 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide presents an intriguing challenge due to its complex structure. Researchers have employed various synthetic strategies to achieve high yields and purity, often utilizing protecting group strategies to manage reactivity selectively. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

In addition to its pharmacological potential, 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide has been explored as a building block for more complex molecules. Its structural motif can be modified or incorporated into larger scaffolds to create novel compounds with enhanced or diversified activities. This flexibility makes it a valuable asset in drug discovery libraries and combinatorial chemistry approaches.

The safety profile of 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have been conducted to assess its acute and chronic effects on model organisms. These studies aim to identify any potential liabilities before moving into more advanced stages of drug development. The results thus far have been encouraging, suggesting that the compound is well-tolerated at relevant doses.

As research continues, the applications of 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide are expected to expand beyond traditional pharmaceuticals. Its unique properties may make it suitable for other industries, such as agrochemicals or materials science, where similar molecular architectures are valued for their functional diversity. The ongoing exploration of this compound underscores its importance as a versatile chemical entity.

The integration of high-throughput screening (HTS) technologies has accelerated the evaluation process for compounds like 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide, allowing researchers to rapidly assess their activity across multiple targets. This approach has identified several promising leads that warrant further optimization and validation. The combination of computational and experimental methods provides a robust framework for understanding the biological relevance of this derivative.

In conclusion, 3-amino-N-butyl-3-ethylpiperidine-1-carboxamide (CAS No. 2137608-16-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with preliminary evidence of biological activity, positions it as a valuable compound for therapeutic development. As research progresses, this derivative is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.